(1-Methoxycyclobutyl)methanamine hydrochloride
Overview
Description
(1-Methoxycyclobutyl)methanamine hydrochloride, also known as 1-MCBH, is a novel cyclic amine compound that has recently been studied for its potential use in a variety of scientific and medical applications. 1-MCBH is a derivative of the cyclic amine family, and is composed of a cyclic carbon ring with an amine group attached to it. The hydrochloride salt of 1-MCBH is a white, crystalline solid, with a molecular weight of 195.6 g/mol and a melting point of 117-118°C. It is a relatively stable compound, with a half-life of approximately 4.5 hours in an aqueous solution.
Scientific Research Applications
Synthesis and Chemical Properties
Research in organic chemistry often explores the synthesis and characterization of new compounds that can serve as building blocks for more complex molecules. For example, Aghekyan et al. (2013) detailed the synthesis of new derivatives of (1-phenylcyclopentyl)methanamine, demonstrating the broad spectrum of biological activity that compounds containing similar structural motifs can exhibit. This research underscores the significance of developing new synthetic routes and derivatives for chemical compounds, which could be applicable to "(1-Methoxycyclobutyl)methanamine hydrochloride" for discovering novel biological activities or chemical properties (Aghekyan et al., 2013).
Antimicrobial Activities
Derivatives of methanamines have been investigated for their antimicrobial properties. Thomas et al. (2010) synthesized a series of quinoline derivatives carrying the 1,2,3-triazole moiety starting from 4-methoxyaniline, which exhibited moderate to very good antibacterial and antifungal activities. This research highlights the potential of methanamine derivatives in the development of new antimicrobial agents, suggesting a possible area of application for "(1-Methoxycyclobutyl)methanamine hydrochloride" in antimicrobial research (Thomas, Adhikari, & Shetty, 2010).
Material Science and Nanotechnology
In the field of materials science and nanotechnology, methanamine derivatives can play a crucial role in the development of novel materials with unique properties. For instance, Koutsoulas et al. (2014) discussed the preparation and in vitro drug release studies of liposomal nanoparticles incorporating terbinafine, a methanamine derivative, highlighting the compound's effectiveness and potential in drug delivery systems. Such studies indicate the relevance of methanamine derivatives in creating advanced materials for pharmaceutical applications, which might extend to the use of "(1-Methoxycyclobutyl)methanamine hydrochloride" in similar contexts (Koutsoulas et al., 2014).
Mechanism of Action
Target of Action
The primary target of (1-Methoxycyclobutyl)methanamine hydrochloride is currently unknown
Mode of Action
It is known that methenamine, a compound with a similar structure, is hydrolyzed to formaldehyde in acidic environments . This suggests that (1-Methoxycyclobutyl)methanamine hydrochloride may also undergo hydrolysis under certain conditions, but this needs to be confirmed by further studies.
Result of Action
The molecular and cellular effects of (1-Methoxycyclobutyl)methanamine hydrochloride’s action are currently unknown
Action Environment
Factors such as pH could potentially affect the hydrolysis of the compound, as suggested by the mode of action of methenamine . .
properties
IUPAC Name |
(1-methoxycyclobutyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-8-6(5-7)3-2-4-6;/h2-5,7H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHQBSICDAMCQJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCC1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methoxycyclobutyl)methanamine hydrochloride | |
CAS RN |
1443980-50-4 |
Source
|
| Record name | Cyclobutanemethanamine, 1-methoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1443980-50-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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